Cas no 1040723-84-9 (3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester)
1040723-84-9 structure
Product Name:3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester
CAS No:1040723-84-9
MF:C9H7ClF2O3
MW:236.599889039993
CID:2085562
Update Time:2023-11-19
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester
- Methyl 3-chloro-4-(difluoromethoxy)benzoate
- CID 81446345
- Benzoic acid, 3-chloro-4-(difluoromethoxy)-, methyl ester
-
- Inchi: 1S/C9H7ClF2O3/c1-14-8(13)5-2-3-7(6(10)4-5)15-9(11)12/h2-4,9H,1H3
- InChI Key: ODBVTZHETMLHRV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)OC)C=CC=1OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 285.2±35.0 °C at 760 mmHg
- Flash Point: 119.4±15.1 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010223-250mg |
Methyl 3-chloro-4-(difluoromethoxy)benzoate |
1040723-84-9 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A015010223-500mg |
Methyl 3-chloro-4-(difluoromethoxy)benzoate |
1040723-84-9 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A015010223-1g |
Methyl 3-chloro-4-(difluoromethoxy)benzoate |
1040723-84-9 | 97% | 1g |
$1579.40 | 2023-09-04 | |
| TRC | C367435-1g |
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester |
1040723-84-9 | 1g |
$ 170.00 | 2022-04-01 | ||
| TRC | C367435-10g |
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester |
1040723-84-9 | 10g |
$ 1360.00 | 2022-04-01 | ||
| TRC | C367435-1000mg |
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester |
1040723-84-9 | 1g |
$ 207.00 | 2023-04-18 | ||
| TRC | C367435-10000mg |
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester |
1040723-84-9 | 10g |
$ 1642.00 | 2023-04-18 | ||
| TRC | C367435-5g |
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester |
1040723-84-9 | 5g |
$ 800.00 | 2023-09-08 | ||
| Aaron | AR01E04B-500mg |
3-Chloro-4-(difluoromethoxy)benzoicAcidMethylEster |
1040723-84-9 | 95% | 500mg |
$306.00 | 2025-02-12 | |
| Aaron | AR01E04B-1g |
3-Chloro-4-(difluoromethoxy)benzoicAcidMethylEster |
1040723-84-9 | 95% | 1g |
$407.00 | 2025-02-12 |
3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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